Cas no 388609-29-8 (N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 388609-29-8
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• MDL: MFCD01933653
• CID: 3090493
• PubChem ID: 829661
• Update Time: 2025-07-20

N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid (furan-2-ylmethyl)-amide
• N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• N-(furan-2-ylmethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• Oprea1_598831
• N-(2-furylmethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CHEMBL1520263
• AK-968/15364218
• BS-10212
• 388609-29-8
• N-(furan-2-ylmethyl)-8-methoxy-2-oxochromene-3-carboxamide
• STK408173
• AKOS003282385
• SMR000272344
• MLS000683730
• CS-0332461
• Oprea1_184312
• N-[(furan-2-yl)methyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• HMS2555I16
• F1061-0156

• MDL： MFCD01933653
• Inchi： 1S/C16H13NO5/c1-20-13-6-2-4-10-8-12(16(19)22-14(10)13)15(18)17-9-11-5-3-7-21-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： QWBMYSIVOZSWMA-UHFFFAOYSA-N
• SMILES： O1C(C(C(NCC2=CC=CO2)=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 299.07937252Da
• Monoisotopic Mass: 299.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Additional information on N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 388609-29-8)

N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 388609-29-8, is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of coumarin derivatives, which are renowned for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of a furan ring and a methoxy group in its structure enhances its potential applications in drug discovery and development.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapies targeting chronic diseases and infections. N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has emerged as a promising candidate due to its unique structural features. Researchers are particularly intrigued by its potential as a tyrosine kinase inhibitor, a class of compounds widely explored for cancer treatment. The compound's ability to modulate enzymatic activity makes it a subject of intense study in precision medicine and targeted therapy.

The synthesis of CAS 388609-29-8 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula and weight are critical parameters for analytical chemists and pharmacologists. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure the compound meets the stringent standards required for preclinical studies and drug formulation.

One of the most searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Its stability profile suggests it is suitable for long-term storage when kept in a cool, dry environment, away from light.

The compound's potential applications extend beyond pharmaceuticals. In the field of material science, its fluorescent properties are being explored for developing sensors and optoelectronic devices. The coumarin core is known for its luminescent characteristics, making it valuable in designing light-emitting materials. This interdisciplinary relevance highlights the versatility of CAS 388609-29-8 in both life sciences and engineering.

Environmental and toxicity studies are also a focal point for researchers investigating N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide. Preliminary data suggest low ecotoxicity, aligning with the growing emphasis on green chemistry and sustainable drug development. However, comprehensive in vivo and in vitro assessments are ongoing to evaluate its safety profile thoroughly.

In conclusion, N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (388609-29-8) represents a multifaceted compound with significant potential in drug discovery, material science, and biotechnology. Its unique structural attributes and broad applicability make it a valuable subject for future research. As scientific advancements continue, this compound may pave the way for breakthroughs in personalized medicine and innovative technologies.